Aniline, 4,4'-(trimethylenedioxy)bis(N-methyl-, dihydrochloride
Overview
Description
Aniline, 4,4'-(trimethylenedioxy)bis(N-methyl-, dihydrochloride is a bioactive chemical.
Scientific Research Applications
Organic Synthesis and Ligand Design
- Aniline derivatives, including 4,4'-(trimethylenedioxy)bis(N-methyl-, dihydrochloride), play a role in the synthesis of tetrylenes chelated by hybrid amido-amino ligands. These compounds are important for the development of new materials and chemical reactions (Vaňkátová et al., 2011).
- Substituting oxygen for terminal nitrogen in aniline oligomers, including this compound, has been studied for its impact on the properties of the resulting molecules. These modifications are crucial in the development of new chemical entities with specific physical and chemical properties (Sein & Lashua, 2009).
Polymer Research and Material Science
- Research into epoxy systems with improved water resistance has utilized aniline derivatives. These studies are significant in the development of new materials with enhanced durability and specific properties (Johncock & Tudgey, 1983).
- Novel dendrimers incorporating aniline as a peripheral unit have been synthesized for their potential use in organic materials with mesogenic properties. This research contributes to the field of advanced materials, particularly in the context of self-assembling and supramolecular chemistry (Morar et al., 2018).
Advanced Chemical Engineering
- Aniline derivatives are employed in the synthesis of polyurethane cationomers and are investigated for their proton transfer in salicylideneanil structures. This research has implications for the development of fluorescent polymeric films (Buruianǎ et al., 2005).
- Studies on the genotoxicity of aniline derivatives, including this compound, have been conducted to understand their impact in various biological systems. These studies are important for assessing the safety and environmental impact of these chemicals (Kugler-Steigmeier et al., 1989).
properties
CAS RN |
107413-93-4 |
|---|---|
Product Name |
Aniline, 4,4'-(trimethylenedioxy)bis(N-methyl-, dihydrochloride |
Molecular Formula |
C17H24Cl2N2O2 |
Molecular Weight |
359.3 g/mol |
IUPAC Name |
methyl-[4-[3-[4-(methylazaniumyl)phenoxy]propoxy]phenyl]azanium;dichloride |
InChI |
InChI=1S/C17H22N2O2.2ClH/c1-18-14-4-8-16(9-5-14)20-12-3-13-21-17-10-6-15(19-2)7-11-17;;/h4-11,18-19H,3,12-13H2,1-2H3;2*1H |
InChI Key |
UTPSRCWJJARFMM-UHFFFAOYSA-N |
SMILES |
C[NH2+]C1=CC=C(C=C1)OCCCOC2=CC=C(C=C2)[NH2+]C.[Cl-].[Cl-] |
Canonical SMILES |
C[NH2+]C1=CC=C(C=C1)OCCCOC2=CC=C(C=C2)[NH2+]C.[Cl-].[Cl-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Aniline, 4,4'-(trimethylenedioxy)bis(N-methyl-, dihydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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